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Compound of Interest

Compound Name: Gomisin L1

Cat. No.: B203594 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gomisin L1 is a dibenzocyclooctadiene lignan isolated from the fruits of Schisandra chinensis

(Turcz.) Baill., a plant with a long history of use in traditional medicine across East Asia.[1][2]

Lignans from Schisandra berries are recognized for a variety of biological activities, including

hepatoprotective and anticancer effects.[3][4] This technical guide provides a comprehensive

overview of the physical and chemical properties of Gomisin L1, its biological activity with a

focus on its anticancer effects, and detailed experimental protocols for its isolation and key

biological assays.

Physical and Chemical Properties
Gomisin L1 is a structurally complex natural product. Its identity and purity have been

confirmed through various spectroscopic methods, including Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS).[3][5] The purity of isolated Gomisin L1 is typically

reported to be greater than 95%.[3]

General Properties
The fundamental physical and chemical characteristics of Gomisin L1 are summarized in the

table below.
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Property Value Reference

Molecular Formula C22H26O6 [2]

Molecular Weight 386.44 g/mol [2]

CAS Number 82425-43-2 [6]

IUPAC Name

(9S,10R)-4,5,19-trimethoxy-

9,10-dimethyl-15,17-

dioxatetracyclo[10.7.0.0²,⁷.0¹⁴,¹

⁸]nonadeca-

1(19),2,4,6,12,14(18)-hexaen-

3-ol

[2]

Appearance Powder [7]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[6]

Spectral Data
The structure of Gomisin L1 has been elucidated using NMR spectroscopy.[3] Specifically, 1H-

NMR and 13C-NMR spectra recorded in CDCl3 at 400 MHz and 100 MHz, respectively, are

used for its characterization.[3]

Biological Activity: Anticancer Effects
Gomisin L1 has demonstrated significant cytotoxic activity against human ovarian cancer cell

lines, A2780 and SKOV3.[3] Its mechanism of action involves the induction of apoptosis, rather

than cell-cycle arrest.[3]

Cytotoxicity
The half-maximal inhibitory concentration (IC50) values of Gomisin L1 highlight its potent

effects on ovarian cancer cells.
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Cell Line IC50 (µM) Reference

A2780 (Ovarian Cancer) 21.92 ± 0.73 [3]

SKOV3 (Ovarian Cancer) 55.05 ± 4.55 [3]

A2780 (Ovarian Cancer) 39.06 [6]

Ishikawa (Endometrial Cancer) 74.16 [6]

HL-60 (Leukemia) 82.02 [3]

HeLa (Cervical Cancer) 166.19 [3]

Mechanism of Action: Induction of Apoptosis via
ROS Production
The primary mechanism underlying the anticancer activity of Gomisin L1 is the induction of

apoptosis through the generation of intracellular Reactive Oxygen Species (ROS).[3][4] This

process is mediated by the regulation of NADPH oxidase (NOX).[3] The accumulation of high

levels of ROS acts as an early signal for apoptosis, leading to programmed cell death in cancer

cells.[3] The antioxidant N-acetyl cysteine has been shown to significantly negate the cell death

induced by Gomisin L1, confirming the critical role of ROS in its mechanism.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b203594?utm_src=pdf-custom-synthesis
https://labsolu.ca/product/gomisin-l1/
https://pubchem.ncbi.nlm.nih.gov/compound/5317806
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398161/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8398161/
https://www.koreascience.kr/article/JAKO200403041148925.page
https://www.koreascience.kr/article/JAKO200403041148925.page
https://www.medchemexpress.com/gomisin-l1.html
https://www.chemicalbook.com/msds/gomisin-l1.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC4706278/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4706278/
https://www.benchchem.com/product/b203594#gomisin-l1-physical-and-chemical-properties
https://www.benchchem.com/product/b203594#gomisin-l1-physical-and-chemical-properties
https://www.benchchem.com/product/b203594#gomisin-l1-physical-and-chemical-properties
https://www.benchchem.com/product/b203594#gomisin-l1-physical-and-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b203594?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b203594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b203594?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

